Cas no 1805066-98-1 (4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-carboxamide)

• Product Name: 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-carboxamide
• CAS No: 1805066-98-1
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4897724
• Update Time: 2025-06-08

4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-carboxamide

• Inchi： 1S/C9H10F2N2O2/c1-4-3-13-9(15-2)6(8(12)14)5(4)7(10)11/h3,7H,1-2H3,(H2,12,14)
• InChI Key： DOPJOKUMZADDHS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=O)C(=NC=C1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-carboxamide

4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-carboxamide (CAS No. 1805066-98-1): A Comprehensive Overview of Its Properties and Applications

4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-carboxamide, with the CAS No. 1805066-98-1, is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and methoxy functional groups, exhibits remarkable potential in various applications. Its molecular structure, C9H10F2N2O2, combines a pyridine core with strategically placed substituents, making it a subject of interest for researchers exploring novel bioactive molecules.

The difluoromethyl group in 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-carboxamide is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of compounds in medicinal chemistry. This feature aligns with current trends in drug discovery, where fluorinated compounds are increasingly sought after for their ability to improve pharmacokinetic properties. Researchers are actively investigating this compound for its potential role in developing next-generation therapeutics, especially in areas like central nervous system (CNS) disorders and anti-inflammatory agents.

In the agrochemical sector, 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-carboxamide is being studied for its potential as a pesticide intermediate. The methoxy and methyl groups on the pyridine ring contribute to its ability to interact with biological targets, making it a candidate for crop protection formulations. With the growing demand for sustainable agriculture and eco-friendly pesticides, this compound could play a pivotal role in addressing challenges related to pest resistance and environmental impact.

The synthesis of 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-carboxamide involves multi-step organic reactions, often starting from readily available pyridine derivatives. Key steps include the introduction of the difluoromethyl group via electrophilic fluorination and the subsequent carboxamide formation. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications.

From a market perspective, the demand for fluorinated pyridine derivatives like 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-carboxamide is on the rise. This trend is driven by their versatility in drug discovery and agrochemical innovation. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to cater to the needs of researchers and manufacturers. Additionally, its CAS No. 1805066-98-1 serves as a unique identifier, facilitating seamless procurement and regulatory compliance.

In conclusion, 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-carboxamide (CAS No. 1805066-98-1) represents a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and functional groups make it a valuable asset for researchers aiming to develop innovative solutions in these fields. As the scientific community continues to explore its potential, this compound is poised to make significant contributions to healthcare and sustainable agriculture.